Cas no 62005-04-3 (Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester)

• Product name: Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester
• CAS No: 62005-04-3
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 460849
• PubChem ID: 54389372

Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester
• ethyl 2-(2-phenylmethoxyethoxy)acetate
• SCHEMBL21801168
• DTXSID80711026
• VFNKONPSWSBHQI-UHFFFAOYSA-N
• ethyl (2-benzyloxyethoxy)acetate
• 62005-04-3
• Ethyl [2-(benzyloxy)ethoxy]acetate

• Inchi： InChI=1S/C13H18O4/c1-2-17-13(14)11-16-9-8-15-10-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3
• InChI Key： VFNKONPSWSBHQI-UHFFFAOYSA-N
• SMILES： CCOC(=O)COCCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 44.76